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Introduction

This document provides a detailed protocol for the analysis of mandipropamid residues in sesame leaves

using High-Performance Liquid Chromatography with an Ultraviolet Detector (HPLC-UVD). The method is

crucial for monitoring pesticide dissipation patterns and ensuring food safety compliance. The protocol

outlined here was systematically optimized to handle the complex matrix of sesame leaves, achieving high

sensitivity and accuracy for regulatory analysis [1] [2]. It has been successfully applied to field samples for

determining the pre-harvest residue limit (PHRL) and half-life of mandipropamid.

Key Experimental Parameters and Validation Data

The developed method was rigorously validated. The key parameters and results are summarized in the table

below.

Validation Parameter Result / Value

Extraction Solvent Acetonitrile [1] [2]
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Validation Parameter Result / Value

Clean-up Method Solid-Phase Extraction (SPE) + dispersive-SPE (d-SPE)
[1] [2]

Calibration External (in pure solvent) [1] [2]

Linearity (R²) 1.000 [1] [2]

Limit of Detection (LOD) 0.003 mg/kg [1] [2]

Limit of Quantification (LOQ) 0.01 mg/kg [1] [2]

Spiking Recovery (at 0.1, 0.5, 1.0 mg/kg) 80.3% - 90.7% [1] [2]

Recovery Relative Standard Deviation
(RSD)

< 2% [1] [2]

Field Half-life (Gwangju, Korea) 5.10 days [1] [2]

Field Half-life (Muan, Korea) 5.41 days [1] [2]

Detailed Experimental Protocol

Sample Preparation and Extraction

Extraction: Weigh a representative sample of homogenized sesame leaves. Extract the

mandipropamid residue using acetonitrile as the extraction solvent [1] [2].
Partitioning: Add salts like anhydrous magnesium sulfate (MgSO₄) and sodium chloride (NaCl) to the

mixture to induce phase separation between the organic (acetonitrile) and aqueous layers,
partitioning the pesticide into the acetonitrile layer [3].

Sample Cleanup

The complex matrix of sesame leaves requires a two-step cleanup to remove interfering compounds:
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Primary Cleanup (SPE): Pass the acetonitrile extract through a dedicated Solid-Phase Extraction
(SPE) cartridge [1] [2].
Secondary Cleanup (d-SPE): Further purify the extract using a dispersive-SPE (d-SPE) sorbent.

This step typically involves mixing the extract with sorbents like Primary Secondary Amine (PSA),
C18, and sometimes Graphitized Carbon Black (GCB) to remove fatty acids, pigments, and other

polar impurities [1] [2] [3].

HPLC-UVD Analysis

Instrument Setup: Use an HPLC system equipped with a UV Detector (UVD) [1] [2].
Column: A reversed-phase C18 column is recommended. While the specific dimensions for

mandipropamid are not listed, a commonly used size is 150 mm x 4.6 mm, with a 5 µm particle size
[4].

Mobile Phase: An isocratic or gradient elution can be employed. For a related compound, a mobile
phase of acetonitrile and water (e.g., 50:50, v/v) has been used effectively [4].

Detection: Analyze the eluent and detect mandipropamid at its characteristic UV wavelength. The
method is highly sensitive with an LOD of 0.003 mg/kg [1] [2].

Quantification: Construct an external calibration curve using mandipropamid standards prepared
in pure solvent to quantify the residues in the sample extracts [1] [2].

Application to Field Samples

The validated method was applied to field-treated sesame leaves from two locations in the Republic of Korea

(Gwangju and Muan). The residue data over time were used to calculate the dissipation half-life

(approximately 5.10 and 5.41 days, respectively) and to predict the Pre-Harvest Residue Limit (PHRL),

which is critical for determining a safe harvest time [1] [2].

Workflow and Signaling Pathway Diagrams

The following diagram illustrates the complete analytical workflow, from sample preparation to final

analysis.
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Discussion

The combination of SPE and d-SPE proved highly effective in removing co-extractives from the complex

sesame leaf matrix, which is critical for achieving low detection limits and high recovery with minimal

interference [1] [2]. The excellent linearity and precision of the method make it reliable for monitoring
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mandipropamid residues at levels far below the maximum residue limits (MRLs). The successful

application to field samples demonstrates its practical utility for environmental fate studies like dissipation

and half-life determination, providing vital data for agricultural management and regulatory compliance [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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